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Compound of Interest

Compound Name: Picen-1-OL

Cat. No.: B15422492

Despite a comprehensive search for a synthesis pathway specifically named "Picone,” no
established chemical process by this name for the synthesis of the molecule 2H-picen-1-one
has been identified in publicly available scientific literature. The molecule itself, identified as
"Picone" in chemical databases, possesses the molecular formula C22H140 and the IUPAC
name 2H-picen-1-one[1]. However, the specific pathway for its creation, referred to as the
"Picone" synthesis, remains elusive.

Initial investigations into the "Picone” synthesis pathway were met with a lack of direct results.
While the chemical identity of "Picone™ as 2H-picen-1-one was confirmed, searches for a
synthesis route under this name did not yield any relevant protocols, mechanisms, or
quantitative data. Further attempts to locate a synthesis method for 2H-picen-1-one, even
without the "Picone" moniker, also proved fruitless within the scope of the conducted research.

Searches for the synthesis of related compounds, such as picene and its derivatives, were
explored in an attempt to infer a potential pathway for 2H-picen-1-one. However, these
searches led to information on the synthesis of different molecules, such as cationic
azatriphenylene derivatives and carbon nanohoops incorporating picene units, which do not
directly inform the synthesis of the target molecule.

The absence of a documented "Picone" synthesis pathway in the scientific literature suggests
several possibilities:

o Niche or Proprietary Terminology: The term "Picone synthesis" may be a highly specialized,
internal, or proprietary designation used within a specific research group or company and not
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disseminated in public-facing scientific publications.

o Misinterpretation or Typographical Error: It is possible that the name "Picone" is a
misinterpretation or a typographical error of another named reaction or process.

o Lack of a Named Synthesis: The synthesis of 2H-picen-1-one may not be significant or novel
enough to have a specific name associated with it. The synthesis might be a straightforward
application of known chemical transformations that have not been compiled into a named
pathway.

Due to the lack of available data, it is not possible to provide an in-depth technical guide,
including experimental protocols, quantitative data, or visualizations of the "Picone" synthesis
pathway as requested. The core requirements of data presentation, detailed methodologies,
and signaling pathway diagrams cannot be fulfilled without foundational information on the
synthesis itself.

Further investigation would require more specific details, such as the names of researchers,
institutions, or patent numbers associated with the "Picone" synthesis to potentially locate
relevant, non-publicly indexed information. Without such leads, the "Picone" synthesis pathway
remains an unelucidated process in the broader scientific domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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